methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-5-[(4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C13H11NO4S2/c1-18-11(16)7-14-12(17)10(20-13(14)19)6-8-2-4-9(15)5-3-8/h2-6,15H,7H2,1H3/b10-6+
• InChI Key: YWBCNWKMYRDWRT-UXBLZVDNSA-N
• Canonical SMILES: COC(=O)CN1C(=O)C(=CC2=CC=C(C=C2)O)SC1=S
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C\C2=CC=C(C=C2)O)/SC1=S
• Molecular Formula: C13H11NO4S2
• Molecular Weight: 309.4 g/mol

Description

Methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate, also known as MHTA, is a thiazolidinone derivative that has shown potential in various areas of scientific research. This compound is synthesized through a multistep process and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been studied extensively for its potential applications in various areas of scientific research. It has shown potential as an anti-inflammatory agent, as it inhibits the production of pro-inflammatory cytokines and chemokines. methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has also been studied as an anticancer agent, as it induces apoptosis in cancer cells and inhibits tumor growth. Additionally, methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has shown potential as an antidiabetic agent, as it improves glucose tolerance and insulin sensitivity.

Mechanism of Action

The mechanism of action of methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the production of pro-inflammatory cytokines and chemokines. Additionally, methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to activate the p38 mitogen-activated protein kinase (MAPK) pathway, which is involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate also induces apoptosis in cancer cells and inhibits tumor growth. Additionally, methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate improves glucose tolerance and insulin sensitivity, which may make it a potential antidiabetic agent.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential as a multi-targeted agent. methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to have anti-inflammatory, anticancer, and antidiabetic effects, which may make it a useful tool for studying various diseases. However, one limitation of using methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. One direction is the development of more efficient synthesis methods for methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate and its derivatives. Another direction is the study of the pharmacokinetics and pharmacodynamics of methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in vivo. Additionally, further studies are needed to fully understand the mechanism of action of methyl [5-(4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate and its potential applications in various areas of scientific research.